Cas no 1854-25-7 (2-Keto-D-Glucose)
2-Keto-D-Glucose Chemical and Physical Properties
Names and Identifiers
-
- D-arabino-Hexos-2-ulose
- 2-KETO-D-GLUCOSE
- (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanal
- 2-Ketoglucose
- 3-deoxyglucosone
- arabino-Hexos-2-ulose
- Arabino-hexosulose
- D-arabino-hexosulose
- Fructosone
- Glucosone
- Mannosone
- Nsc120040
- D-GLUCOSONE
- NSC 120040
- PD053744
- F81535
- Q27123425
- CS-0062729
- AKOS006279913
- MFCD01863408
- W-201665
- SCHEMBL818364
- DCNMIDLYWOTSGK-HSUXUTPPSA-N
- D-Arabino-2-hexosulose
- Galactosone
- HY-113629
- aldehydo-2-keto-D-glucose
- DTXSID90171773
- 26345-59-5
- CHEBI:52417
- 1854-25-7
- D-Glucosone;D-Arabino-hexos-2-ulose
- aldehydo-2-dehydro-D-glucose
- 2-Keto-D-glucose, >=98.0% (TLC)
- C22525
- DA-60144
- 2-Keto-D-Glucose
-
- Inchi: 1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,4-6,8,10-12H,2H2/t4-,5-,6-/m1/s1
- InChI Key: DCNMIDLYWOTSGK-HSUXUTPPSA-N
- SMILES: O[C@@H]([C@@H](C(C=O)=O)O)[C@@H](CO)O
Computed Properties
- Exact Mass: 178.04800
- Monoisotopic Mass: 178.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
- XLogP3: -2.9
Experimental Properties
- Color/Form: NA
- Density: 1.6±0.1 g/cm3
- Melting Point: 118-120°C
- Boiling Point: 481.0±45.0 °C at 760 mmHg
- Flash Point: 115.4±23.8 °C
- Refractive Index: 1.55
- PSA: 115.06000
- LogP: -3.17060
2-Keto-D-Glucose Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: 24/25
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Keto-D-Glucose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 61793-100MG |
2-Keto-D-glucose |
1854-25-7 | ≥98.0% (TLC) | 100MG |
¥1761.25 | 2022-02-23 | |
| TRC | K191000-25mg |
2-Keto-D-Glucose |
1854-25-7 | 25mg |
$ 121.00 | 2023-09-07 | ||
| TRC | K191000-50mg |
2-Keto-D-Glucose |
1854-25-7 | 50mg |
$ 178.00 | 2023-09-07 | ||
| TRC | K191000-100mg |
2-Keto-D-Glucose |
1854-25-7 | 100mg |
$ 221.00 | 2023-09-07 | ||
| TRC | K191000-250mg |
2-Keto-D-Glucose |
1854-25-7 | 250mg |
$328.00 | 2023-05-18 | ||
| TRC | K191000-500mg |
2-Keto-D-Glucose |
1854-25-7 | 500mg |
$634.00 | 2023-05-18 | ||
| TRC | K191000-2.5g |
2-Keto-D-Glucose |
1854-25-7 | 2.5g |
$3100.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66550-5mg |
2-keto-D-Glucose |
1854-25-7 | 98% | 5mg |
¥377.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66550-10mg |
2-keto-D-Glucose |
1854-25-7 | 98% | 10mg |
¥680.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66550-25mg |
2-keto-D-Glucose |
1854-25-7 | 98% | 25mg |
¥972.00 | 2023-09-08 |
2-Keto-D-Glucose Suppliers
2-Keto-D-Glucose Related Literature
-
Andreas Brust,Eckehard Cuny RSC Adv. 2014 4 5759
-
Robert Lassfolk,Anu Suonp??,Klara Birikh,Reko Leino Chem. Commun. 2019 55 14737
-
Robert Lassfolk,Atte Aho,Dmitry Yu. Murzin,Reko Leino RSC Adv. 2020 10 30476
-
4. 522. isoPropylidene derivatives of glucosoneS. Bayne,G. A. Collie,J. A. Fewster J. Chem. Soc. 1952 2766
-
5. 993. Self-decomposition of [14C]glucoseE. J. Bourne,D. H. Hutson,H. Weigel J. Chem. Soc. 1960 5153
Additional information on 2-Keto-D-Glucose
Recent Advances in the Study of 2-Keto-D-Glucose (CAS: 1854-25-7) and Its Applications in Chemical Biology and Medicine
2-Keto-D-Glucose (CAS: 1854-25-7) is a key intermediate in carbohydrate metabolism and has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research briefing synthesizes the latest findings on the synthesis, biological activity, and therapeutic potential of 2-Keto-D-Glucose, providing a comprehensive overview for professionals in the field.
Recent studies have highlighted the role of 2-Keto-D-Glucose as a precursor in the biosynthesis of various bioactive compounds. Its unique chemical structure, featuring a keto group at the C-2 position, makes it a versatile building block for the development of novel glycoconjugates and enzyme inhibitors. Advances in synthetic methodologies have enabled more efficient production of 2-Keto-D-Glucose, facilitating its use in high-throughput screening and drug discovery campaigns.
In the context of metabolic engineering, researchers have explored the enzymatic pathways involving 2-Keto-D-Glucose, particularly its conversion to 2,5-diketo-D-gluconic acid, a precursor for vitamin C production. Recent work published in Nature Chemical Biology demonstrated the optimization of these pathways using engineered Escherichia coli strains, achieving higher yields and purity of downstream products.
The therapeutic potential of 2-Keto-D-Glucose has been investigated in several disease models. A 2023 study in Journal of Medicinal Chemistry reported its efficacy as an anti-glycation agent, showing promise in the management of diabetic complications. Additionally, its role in modulating glucose metabolism has sparked interest in developing derivatives for metabolic disorder treatments.
From a chemical biology perspective, 2-Keto-D-Glucose serves as a valuable tool for studying carbohydrate-protein interactions. Recent crystallographic studies have elucidated its binding modes with various lectins and glycosidases, providing insights for the design of glycomimetic drugs. These findings were detailed in a 2024 ACS Chemical Biology publication that combined X-ray diffraction analysis with molecular dynamics simulations.
Quality control and analytical methods for 2-Keto-D-Glucose have also seen significant improvements. The development of robust HPLC and mass spectrometry protocols has enabled more accurate quantification and characterization of this compound in complex biological matrices. These technical advances are crucial for ensuring reproducibility in both research and potential industrial applications.
Looking forward, the integration of 2-Keto-D-Glucose into click chemistry platforms and PROTAC (proteolysis targeting chimera) systems represents an emerging area of investigation. Preliminary results suggest its utility in creating bifunctional molecules for targeted protein degradation, as discussed in recent preprints from leading pharmaceutical research groups.
In conclusion, 2-Keto-D-Glucose (CAS: 1854-25-7) continues to be a molecule of significant interest in chemical biology and medicinal chemistry research. The recent advancements in its production, characterization, and application underscore its potential as both a research tool and therapeutic candidate. Further studies are warranted to fully exploit its versatility in drug discovery and development programs.
1854-25-7 (2-Keto-D-Glucose) Related Products
- 26345-59-5(arabino-Hexos-2-ulose(8CI,9CI))
- 142937-55-1(2,3-Pentanedione,4,5-dihydroxy-)
- 28057-58-1(D-erythro-2,3-Hexodiulose(8CI,9CI))
- 26193-12-4(erythro-Pentos-2-ulose(8CI,9CI))
- 3445-24-7(D-erythro-Pentos-2-ulose(9CI))
- 26187-86-0(lyxo-Hexos-2-ulose(9CI))
- 26188-06-7(threo-Pentos-2-ulose(9CI))
- 27638-93-3(D-manno-Heptosulose(8CI))
- 25990-59-4(xylo-Hexos-2-ulose)
- 188674-57-9((4R)-4,5-Dihydroxy-2,3-pentandione)